![molecular formula C20H16FNO3 B6375414 5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% CAS No. 1261931-21-8](/img/structure/B6375414.png)
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% (Cbz-F-Phe) is a fluorinated derivative of the aromatic aminophenol compound. It is an important chemical intermediate used in the synthesis of various pharmaceuticals and other compounds. Cbz-F-Phe has a wide range of applications in the fields of analytical chemistry, organic synthesis, and biochemistry. It is also used as a fluorescent dye for various types of microscopy.
Scientific Research Applications
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% has been used in a variety of scientific research applications. It has been used as a fluorescent dye in microscopy, as a reagent in organic synthesis, and as a fluorescent label in biochemical assays. It has also been used as a chromogenic substrate in enzyme assays and as a fluorescent probe in analytical chemistry.
Mechanism of Action
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% is a fluorophore, meaning it is able to absorb light at a particular wavelength and emit light at a different wavelength. This property makes it useful for a variety of microscopy applications. It is also able to interact with proteins, which makes it useful for biochemical assays.
Biochemical and Physiological Effects
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% has been studied for its biochemical and physiological effects. It has been shown to affect the expression of certain genes involved in the regulation of cell cycle progression, cell differentiation, and apoptosis. It has also been shown to affect the activity of certain enzymes, such as caspase-3, and to interact with certain proteins, such as the tumor suppressor p53.
Advantages and Limitations for Lab Experiments
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it is a highly fluorescent molecule. It is also able to interact with proteins, making it useful for biochemical assays. However, it is not very stable and can degrade over time.
Future Directions
There are a number of potential future directions for research on 5-(4-Cbz-Aminopheny)-2-fluorophenol, 95%. These include further studies into its biochemical and physiological effects, as well as its use as a fluorescent probe in analytical chemistry and as a reagent in organic synthesis. Additionally, further research into its stability and potential degradation products could be beneficial. Finally, further studies into its use as a fluorescent dye in microscopy could open up new applications for this compound.
Synthesis Methods
5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% can be synthesized using a variety of methods. One common method is the reaction of 4-chlorobenzoyl chloride with 2-fluorophenol in the presence of a base such as sodium hydroxide. The reaction produces 5-(4-Cbz-Aminopheny)-2-fluorophenol, 95% as a white solid.
Properties
IUPAC Name |
benzyl N-[4-(4-fluoro-3-hydroxyphenyl)phenyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FNO3/c21-18-11-8-16(12-19(18)23)15-6-9-17(10-7-15)22-20(24)25-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAYDJCVFOXSERB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=C(C=C3)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.